molecular formula C14H10F2O3 B8522516 (2,4-Difluoro-phenyl)-(2-hydroxy-4-methoxy-phenyl)-methanone CAS No. 825649-98-7

(2,4-Difluoro-phenyl)-(2-hydroxy-4-methoxy-phenyl)-methanone

Cat. No.: B8522516
CAS No.: 825649-98-7
M. Wt: 264.22 g/mol
InChI Key: IYQZSCWAEPJDJU-UHFFFAOYSA-N
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Description

(2,4-Difluoro-phenyl)-(2-hydroxy-4-methoxy-phenyl)-methanone is a useful research compound. Its molecular formula is C14H10F2O3 and its molecular weight is 264.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

825649-98-7

Molecular Formula

C14H10F2O3

Molecular Weight

264.22 g/mol

IUPAC Name

(2,4-difluorophenyl)-(2-hydroxy-4-methoxyphenyl)methanone

InChI

InChI=1S/C14H10F2O3/c1-19-9-3-5-11(13(17)7-9)14(18)10-4-2-8(15)6-12(10)16/h2-7,17H,1H3

InChI Key

IYQZSCWAEPJDJU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)C2=C(C=C(C=C2)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aluminum chloride (2.03 g, 15.2 mmol) was added in portions to a solution of 1,3-dimethoxybenzene (1.86 mL, 15.2 mmol) and 2,4-difluorobenzoyl chloride (1.86 mL, 15.2 mmol) in 1,2-dichloroethane at 0° C. The mixture was allowed to warm to rt over 3 h then heated at reflux for 6 h. The resultant mixture was allowed to cool to rt, then poured into a mixture of ice (˜100 g) and concentrated hydrochloric acid (˜20 mL). The organic layer was separated. The aqueous solution was stirred at ambient temperature overnight, and extracted with dichloromethane. The organic layers were washed with aqueous sodium bicarbonate and dried over magnesium sulfate. The solvents were evaporated in vacuo to give crude product. A portion of the product was purified by flash chromatography on silica gel, using a gradient of 1%-10% EtOAc/heptane as the eluent to give the title compound 3i (1.8 g). MS: m/z 264.9 (MH+). 1H NMR (CDCl3): δ 3.90 (s, 3H), 6.42 (d of d, 1H, J=9.0 and 2.5 Hz), 6.50 (d, 1H, J=2.5 Hz), 6.91-7.04 (m, 2H), 7.27-7.29 (m, 1H), 7.44-7.50 (m, 1H) and 12.44 (s, 1H).
Quantity
2.03 g
Type
reactant
Reaction Step One
Quantity
1.86 mL
Type
reactant
Reaction Step One
Quantity
1.86 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
100 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Three

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